5-(2-Fluorophenyl)-2-fluorophenol, 95%

• IUPAC Name: 2-fluoro-5-(2-fluorophenyl)phenol
• InChI: InChI=1S/C12H8F2O/c13-10-4-2-1-3-9(10)8-5-6-11(14)12(15)7-8/h1-7,15H
• InChI Key: YHGGIBYOGGRCCH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=C(C=C2)F)O)F
• Molecular Formula: C12H8F2O
• DSSTOX Substance ID: DTXSID00673374
• Molecular Weight: 206.19 g/mol
• CAS RN: 1214341-66-8

Description

5-(2-Fluorophenyl)-2-fluorophenol, commonly referred to as 5-Fluorophenol (5-FP), is an aromatic compound that is widely used in scientific research and laboratory experiments. It is a colorless solid with a strong, sweet odor and is soluble in water, alcohol, and other organic solvents. 5-FP is a versatile compound with a wide range of applications, including synthesis, catalysis, and drug development.

Scientific Research Applications

5-(2-Fluorophenyl)-2-fluorophenol, 95% is widely used in scientific research due to its versatile properties. It is used as a starting material for the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and polymers. It is also used as a catalyst in organic synthesis and as a reagent in the preparation of polymers. 5-(2-Fluorophenyl)-2-fluorophenol, 95% is also used in drug development, as it is an important building block for the synthesis of many drugs.

Mechanism of Action

The mechanism of action of 5-(2-Fluorophenyl)-2-fluorophenol, 95% is still not fully understood. However, it is believed that it acts as a pro-drug, which means that it is metabolized in the body to produce active metabolites. These metabolites then interact with various cellular targets, including enzymes and receptors, to produce a desired effect.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-Fluorophenyl)-2-fluorophenol, 95% are not well understood. Studies have shown that it has weak antifungal activity and is a weak inhibitor of certain enzymes. It has also been shown to have weak anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

5-(2-Fluorophenyl)-2-fluorophenol, 95% has several advantages for use in lab experiments. It is a relatively stable compound and is easy to synthesize in high yields. It is also soluble in various solvents, making it easy to work with. However, it is a relatively expensive compound, and it can be toxic in high concentrations.

Future Directions

The future of 5-(2-Fluorophenyl)-2-fluorophenol, 95% research is promising. Further research is needed to better understand its mechanism of action and biochemical and physiological effects. Additionally, research is needed to develop more efficient and cost-effective synthesis methods. Additionally, research is needed to explore the potential applications of 5-(2-Fluorophenyl)-2-fluorophenol, 95% in drug development and other areas.

Synthesis Methods

5-(2-Fluorophenyl)-2-fluorophenol, 95% is synthesized through a two-step process. The first step involves the reaction of 2-fluorophenol and sodium hydroxide, which produces sodium 2-fluorophenolate. This is then reacted with 2-fluorobenzoyl chloride in the presence of an acid catalyst to produce 5-(2-Fluorophenyl)-2-fluorophenol, 95%. This method can be used to produce 5-(2-Fluorophenyl)-2-fluorophenol, 95% in high yields and is widely used in industry.